Investigation of metals by means of X-rays. The principles governing the penetration of metals by X-rays
Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF919150A035
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